6-(chloromethyl)-3,4-dimethylpyridazine hydrochloride
Overview
Description
6-(Chloromethyl)-3,4-dimethylpyridazine hydrochloride, or 6-CMDP-HCl, is a synthetic organic compound that is used in scientific research. It is a small molecule that is structurally similar to the neurotransmitter acetylcholine and is used as a cholinergic agonist in scientific research. 6-CMDP-HCl has been found to have a wide range of scientific applications, including in the study of cell signaling, pharmacology, and neuroscience.
Scientific Research Applications
6-CMDP-HCl is used in scientific research as a cholinergic agonist. It is used to study the effects of acetylcholine on cell signaling, pharmacology, and neuroscience. Specifically, 6-CMDP-HCl has been found to be useful in the study of nicotinic acetylcholine receptors, muscarinic acetylcholine receptors, and the effects of acetylcholine on the central nervous system. 6-CMDP-HCl has also been used to study the effects of acetylcholine on the cardiovascular system, respiration, and endocrine system.
Mechanism of Action
6-CMDP-HCl acts as an agonist at both nicotinic and muscarinic acetylcholine receptors. At the nicotinic acetylcholine receptor, 6-CMDP-HCl binds to the receptor and activates it, resulting in the release of neurotransmitters such as norepinephrine and dopamine. At the muscarinic acetylcholine receptor, 6-CMDP-HCl binds to the receptor and activates it, resulting in the release of neurotransmitters such as acetylcholine, serotonin, and GABA.
Biochemical and Physiological Effects
6-CMDP-HCl has been found to have a wide range of biochemical and physiological effects. It has been found to act as an agonist at nicotinic and muscarinic acetylcholine receptors, resulting in the release of neurotransmitters such as norepinephrine and dopamine. 6-CMDP-HCl has also been found to act as an agonist at serotonin and GABA receptors, resulting in the release of neurotransmitters such as serotonin and GABA. 6-CMDP-HCl has also been found to act as an agonist at the 5-HT3 receptor, resulting in the release of serotonin.
Advantages and Limitations for Lab Experiments
6-CMDP-HCl has several advantages for use in laboratory experiments. It is a small molecule that is easily synthesized, and has a wide range of biochemical and physiological effects. It is also relatively non-toxic and has a low cost. However, 6-CMDP-HCl has several limitations for use in laboratory experiments. It has a short half-life, and is quickly metabolized by the body. It is also not very water-soluble, and is not suitable for use in aqueous solutions.
Future Directions
There are several potential future directions for the use of 6-CMDP-HCl in scientific research. It could be used to study the effects of acetylcholine on the immune system, metabolism, and aging. It could also be used to study the effects of acetylcholine on learning and memory. Additionally, 6-CMDP-HCl could be used to study the effects of acetylcholine on the development of neurological disorders, such as Alzheimer’s disease and Parkinson’s disease. Finally, 6-CMDP-HCl could be used to study the effects of acetylcholine on the development of novel drugs and therapies for a variety of conditions.
Synthesis Methods
6-CMDP-HCl is synthesized from the reaction of 3,4-dimethylpyridazine and chloromethyl methyl ether. The reaction is carried out in the presence of a base catalyst, such as sodium hydroxide or potassium carbonate, and an acid catalyst, such as hydrochloric acid or sulfuric acid. The reaction is carried out at a temperature of 80-90°C and a pressure of 1-1.5 atm. The reaction yields 6-CMDP-HCl in a yield of 80-90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(chloromethyl)-3,4-dimethylpyridazine hydrochloride involves the reaction of 3,4-dimethylpyridazine with chloromethyl chloride in the presence of a base to form the intermediate 6-(chloromethyl)-3,4-dimethylpyridazine. This intermediate is then reacted with hydrochloric acid to form the final product, 6-(chloromethyl)-3,4-dimethylpyridazine hydrochloride.", "Starting Materials": [ "3,4-dimethylpyridazine", "Chloromethyl chloride", "Base", "Hydrochloric acid" ], "Reaction": [ "Step 1: 3,4-dimethylpyridazine is reacted with chloromethyl chloride in the presence of a base to form the intermediate 6-(chloromethyl)-3,4-dimethylpyridazine.", "Step 2: The intermediate 6-(chloromethyl)-3,4-dimethylpyridazine is then reacted with hydrochloric acid to form the final product, 6-(chloromethyl)-3,4-dimethylpyridazine hydrochloride." ] } | |
CAS RN |
2742660-19-9 |
Molecular Formula |
C7H10Cl2N2 |
Molecular Weight |
193.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
